Cas no 1050886-63-9 (2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 1050886-63-9
• MF: C₁₅H₁₄F₃NO₄
• MW: 329.271174907684
• MDL: MFCD13806411
• CID: 5230295
• Update Time: 2025-06-14

2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2-((Benzyloxy)carbonyl)-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2-phenylmethoxycarbonyl-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2-(Phenylmethyl) 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate
• 2-[(benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carb
• 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• MDL： MFCD13806411
• Inchi： 1S/C15H14F3NO4/c16-15(17,18)13-7-14(8-13,11(20)21)19(9-13)12(22)23-6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,20,21)
• InChI Key： IMEZRXQEMZHPHF-UHFFFAOYSA-N
• SMILES： FC(C12CN(C(=O)OCC3C=CC=CC=3)C(C(=O)O)(C1)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Research Brief on 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 1050886-63-9)

The compound 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 1050886-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a trifluoromethyl group and a benzyloxycarbonyl (Cbz) protecting group, presents a promising candidate for the development of novel bioactive molecules. Recent studies have explored its utility as a building block in peptide mimetics and as a precursor for the synthesis of more complex pharmacophores.

One of the key areas of research involving this compound is its role in the design of protease inhibitors. The rigid bicyclic structure and the presence of the trifluoromethyl group enhance binding affinity and metabolic stability, making it an attractive scaffold for targeting enzymes such as serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against thrombin, a critical enzyme in the coagulation cascade. The study highlighted the importance of the Cbz group in modulating the compound's solubility and bioavailability.

In addition to its applications in protease inhibition, 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has been investigated for its potential in central nervous system (CNS) drug discovery. The trifluoromethyl group is known to improve blood-brain barrier penetration, a desirable property for CNS-targeted therapeutics. Recent preclinical studies have shown that analogs of this compound exhibit promising activity in models of neuropathic pain and neurodegenerative diseases, although further optimization is required to address issues related to selectivity and off-target effects.

Synthetic methodologies for this compound have also advanced significantly. A 2022 publication in Organic Letters detailed a novel asymmetric synthesis route that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical considerations.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies have indicated variable metabolic stability across different analogs, necessitating further structural modifications. Additionally, the potential for off-target interactions with other biological pathways requires careful evaluation in future research.

In conclusion, 2-[(Benzyloxy)carbonyl]-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its applications span protease inhibition, CNS drug discovery, and beyond, supported by ongoing advancements in synthetic chemistry and biological evaluation. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted derivatization.